Cas no 2171996-00-0 (5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171996-00-0
• MF: C₁₁H₁₇N₃O₂
• MW: 223.271582365036
• CID: 5852914
• PubChem ID: 165780829
• Update Time: 2025-06-09

5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2171996-00-0
• EN300-1594663

• Inchi： 1S/C11H17N3O2/c1-2-16-7-3-6-14-11(9-4-5-9)10(8-15)12-13-14/h8-9H,2-7H2,1H3
• InChI Key： VGIGUBGTWZNZKU-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(C=O)N=N1)C1CC1

Computed Properties

• Exact Mass: 223.132076794g/mol
• Monoisotopic Mass: 223.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57Ų

Additional information on 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171996-00-0)

The compound 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171996-00-0) is a highly specialized heterocyclic aldehyde that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. Its unique structure, featuring a cyclopropyl group and a 1,2,3-triazole core, makes it a valuable intermediate for the development of novel pharmaceutical agents and biologically active molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, as it offers a versatile scaffold for further functionalization.

One of the key reasons for the growing interest in 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde is its role in click chemistry reactions. The 1,2,3-triazole moiety is known for its stability and ability to participate in Huisgen cycloaddition, a reaction widely used in bioconjugation and polymer chemistry. This property makes the compound a promising candidate for the design of targeted drug delivery systems and diagnostic probes. Additionally, the presence of the aldehyde functional group allows for further derivatization, enabling the creation of diverse small-molecule libraries for high-throughput screening.

In the context of green chemistry, 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde aligns with the current trend toward sustainable synthesis. Researchers are exploring eco-friendly methods to produce this compound, such as catalytic processes and solvent-free reactions. These approaches not only reduce environmental impact but also improve atom economy and reaction efficiency. As the demand for green solvents and renewable feedstocks grows, this compound is poised to play a pivotal role in advancing sustainable chemical manufacturing.

The pharmacological potential of 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde is another area of active investigation. Preliminary studies suggest that its triazole core may exhibit antimicrobial and anti-inflammatory properties, making it a candidate for the development of new therapeutic agents. Its cyclopropyl group, known for its ability to modulate drug metabolism and bioavailability, further enhances its appeal in medicinal chemistry. Researchers are also examining its potential in cancer therapy, particularly as a kinase inhibitor or apoptosis inducer.

From a structural perspective, 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde exhibits interesting molecular interactions due to its polar aldehyde group and hydrophobic cyclopropyl moiety. This duality allows it to interact with both aqueous and lipid environments, a property that is highly desirable in drug design. Computational studies, including molecular docking and QSAR modeling, are being employed to predict its binding affinity with various biological targets, such as enzymes and receptors.

The synthetic versatility of 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde extends to its use in material science. Its ability to form covalent networks and supramolecular assemblies makes it a promising building block for functional materials, such as self-healing polymers and conductive coatings. Researchers are also exploring its application in sensors and catalysts, where its electron-rich triazole ring can facilitate redox reactions and molecular recognition.

In summary, 5-cyclopropyl-1-(3-ethoxypropyl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171996-00-0) is a multifaceted compound with broad applications in drug discovery, green chemistry, and material science. Its unique structural features and reactivity profile make it a valuable tool for researchers aiming to develop innovative therapeutic agents and advanced materials. As scientific interest in this compound continues to grow, it is expected to contribute significantly to advancements in chemical biology and nanotechnology.